Cas no 1593743-89-5 (2-(methylsulfamoyl)aminoacetic acid)

• Product Name: 2-(methylsulfamoyl)aminoacetic acid
• CAS No: 1593743-89-5
• MF: C₃H₈N₂O₄S
• MW: 168.171619415283
• CID: 4607284
• PubChem ID: 60066138
• Update Time: 2025-08-02

2-(methylsulfamoyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(methylsulfamoyl)amino]acetic acid
• 2-(methylsulfamoyl)aminoacetic acid

• Inchi： 1S/C3H8N2O4S/c1-4-10(8,9)5-2-3(6)7/h4-5H,2H2,1H3,(H,6,7)
• InChI Key： JUENWDOXRJJIOO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNS(NC)(=O)=O

Additional information on 2-(methylsulfamoyl)aminoacetic acid

2-(Methylsulfamoyl)Aminoacetic Acid: A Comprehensive Overview

The compound 2-(methylsulfamoyl)aminoacetic acid, identified by the CAS number 1593743-89-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in biochemical processes, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-(methylsulfamoyl)aminoacetic acid consists of an amino group attached to a sulfonamide moiety, which is further connected to a methyl group. This configuration imparts the compound with distinctive chemical reactivity and biological activity. The sulfonamide group, in particular, is known for its ability to form strong hydrogen bonds, which can influence the compound's solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(methylsulfamoyl)aminoacetic acid. Researchers have explored various methodologies, including nucleophilic substitution and condensation reactions, to optimize the production process. These methods not only enhance yield but also ensure the purity of the final product, which is crucial for its application in sensitive biochemical assays.

In terms of applications, 2-(methylsulfamoyl)aminoacetic acid has shown promise in the pharmaceutical industry. Its ability to act as a precursor in drug synthesis has been documented in several recent studies. For instance, it has been utilized in the development of novel antibiotics and anti-inflammatory agents, where its sulfonamide group plays a pivotal role in modulating drug activity.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its role as a herbicide precursor has been explored, with recent research indicating its potential to inhibit specific enzymes involved in plant growth regulation. This opens up avenues for developing eco-friendly agricultural solutions that minimize environmental impact.

The environmental impact of 2-(methylsulfamoyl)aminoacetic acid has been a topic of recent concern. Studies have examined its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems under controlled usage conditions. These insights are critical for regulatory agencies when evaluating its safety for large-scale industrial applications.

In conclusion, 2-(methylsulfamoyl)aminoacetic acid, CAS No. 1593743-89-5, stands as a versatile compound with diverse applications across multiple sectors. Its unique chemical properties and recent research breakthroughs underscore its importance in modern chemistry. As ongoing studies continue to uncover new potentials, this compound is poised to play an even greater role in advancing scientific and industrial frontiers.